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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B1345962

Introduction

Disperse Orange 73 is a monoazo disperse dye characterized by its brilliant orange shade and
is primarily utilized for the dyeing and printing of hydrophobic fibers such as polyester (PES),
polyester/cotton blends, and polyester/acetate fabrics.[1][2] Its chemical structure provides
good sublimation and thermal stability, making it suitable for high-temperature dyeing methods.
[1][3] The high-temperature dyeing process, typically conducted at 130°C under pressure, is a
standard and effective method for dyeing polyester.[3][4] This high temperature increases the
kinetic energy of the dye molecules and causes the polyester fibers to swell by opening up their
tightly packed molecular structure.[4][5] This facilitates the diffusion and penetration of the non-
ionic disperse dye molecules into the fiber matrix, resulting in deep shades with excellent
colorfastness.[3][6] Proper control of dyeing parameters such as temperature, pH, time, and
the use of appropriate auxiliary chemicals is critical to achieve level dyeing and optimal

fastness properties.[3][7]

Chemical Properties of Disperse Orange 73
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Property Value

C.l. Name Disperse Orange 73
CAS Number 40690-89-9[8][9]
Molecular Formula C24H21N504[1][8]
Molecular Weight 443.45 g/mol [1]
Chemical Class Single Azo Dye[1]
Appearance Orange-red powder[1][2]

Polyester, Polyester/Cotton, Polyester/Acetate

Application ] o
Dyeing & Printing[1][2]

Experimental Protocols

1. Materials and Equipment
o Substrate: 100% Polyester fabric (scoured and pre-washed)
e Dye: Disperse Orange 73

e Chemicals:

o

Dispersing agent (e.g., anionic/non-ionic blend)

[¢]

Levelling agent

[¢]

Acetic Acid (or a pH buffer system)

o

Sodium Hydrosulfite (for reduction clearing)

o

Sodium Hydroxide (for reduction clearing)

[¢]

Non-ionic detergent

e Equipment:
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o High-temperature laboratory dyeing machine (e.g., Glycerin or Infrared heated)
o Beakers and graduated cylinders
o Magnetic stirrer and hot plate
o pH meter
o Analytical balance
o Spectrophotometer (for color yield analysis, optional)
o Washing fastness tester
o Light fastness tester
2. High-Temperature Dyeing Protocol

This protocol is for a 1% on weight of fiber (0.w.f.) dyeing. Adjustments can be made for
different shade depths.

o Fabric Preparation:
o Weigh the dry polyester fabric sample.
o Scour and rinse the fabric thoroughly to remove any impurities or finishes, then air dry.

» Dye Dispersion Preparation:

o

Calculate the required amount of Disperse Orange 73 dye (e.g., for a 5-gram fabric
sample at 1% o.w.f., use 0.05 g of dye).

o

Create a paste by adding a small amount of warm water (40-50°C) to the dye powder.

[¢]

Add 1 g/L of a dispersing agent to the paste.

[¢]

Stir thoroughly until a fine, homogeneous dispersion is achieved.

» Dye Bath Preparation:
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[e]

Set the liquor ratio (the ratio of the weight of the dyeing liquor to the weight of the fabric),
for example, 1:10. For a 5-gram fabric sample, this would be 50 mL of water.

Fill the dyeing vessel with the calculated amount of distilled water.

Add the prepared dye dispersion to the vessel.

Add 1 g/L of a suitable levelling agent.

Adjust the pH of the dyebath to the desired range of 4.5-5.5 using acetic acid.[3][7]

Place the polyester fabric sample into the dyebath.

Dyeing Cycle:

Seal the dyeing vessel and place it in the high-temperature dyeing machine.
Start the machine at an initial temperature of 50-60°C.

Raise the temperature at a controlled rate of 2°C per minute to the dyeing temperature of
130°C.[3]

Hold the temperature at 130°C for 30-60 minutes. The duration depends on the desired
shade depth; deeper shades require longer holding times.[3][4]

After the holding period, cool the dyebath down to 60-70°C at a rate of 2-3°C per minute.
[7]

e Rinsing:

o

o

Remove the fabric from the dyebath.

Rinse the fabric thoroughly with hot water, followed by cold water to remove any residual
surface dye.

3. Post-Treatment: Reduction Clearing

This step is crucial for removing unfixed dye from the fiber surface, which significantly improves

wash fastness.
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e Prepare a fresh bath at a 1:10 liquor ratio.

e Add the following chemicals to the bath:

o 2 g/L Sodium Hydrosulfite

o 2 g/L Sodium Hydroxide

o 1 g/L Non-ionic detergent

e Immerse the dyed fabric in the bath and heat to 70-80°C for 15-20 minutes.

¢ Rinse the fabric with hot water and then cold water.

» Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

 Finally, rinse with cold water and air dry.

Data Presentation

Table 1: Recommended Dyeing Parameters for Disperse Orange 73

Parameter

Recommended Range

Purpose

Opens fiber structure for dye

Dyeing Temperature 130°C i
penetration[3][4]
Ensures dye stability and
pH Level 45-55 ] )
optimal exhaustion[3][7]
, _ _ Allows for dye diffusion and
Holding Time 30 — 60 minutes o
fixation[3][4]
) ) Affects dye concentration and
Liquor Ratio 1:10to 1:15
levelness[3]
] ) Prevents unlevel dyeing by
Heating Rate 1.5-2.0°C/min )
ensuring gradual dye uptake[3]
) ) Prevents shocking and
Cooling Rate 2.0 — 3.0 °C/min

creasing of the fabric
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Table 2: Typical Fastness Properties of Disperse Orange 73

Fastness Property AATCCI/ISO Standard Rating (1-5 Scale)
Light Fastness AATCC 16 5[1]
Washing Fastness (Staining) AATCC 61 5[1]
Washing Fastness (Fading) AATCC 61 5[1]
Sublimation (Ironing) AATCC 117 4-5
Perspiration Fastness AATCC 15 5[1]

(Note: Ratings can vary based

on dyeing depth and substrate
quality.)

Visualizations
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Caption: Experimental workflow for the high-temperature dyeing of polyester.
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Key Dyeing Parameters

Primary Effects

Temperature Increases
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(30-60 min) Allows Completion Dye Diffusion Rate
Optimal Dyeing
(Level Shade, High Fastness)
pH Maintains ‘ -
(4.5-5.5) ma Dye Stability
Prevents Aggregation

Auxiliaries

(Dispersing/Levelling Agents) Level Dye Uptake

Promotes

Click to download full resolution via product page

Caption: Logical relationship of parameters affecting dyeing outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for High-Temperature
Dyeing with Disperse Orange 73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345962#high-temperature-dyeing-method-for-
disperse-orange-73]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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